Cas no 168271-83-8 (benzyl N-(1-phenylpent-4-en-2-yl)carbamate)

• Product Name: benzyl N-(1-phenylpent-4-en-2-yl)carbamate
• CAS No: 168271-83-8
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 2924879
• PubChem ID: 11231727
• Update Time: 2025-10-30

benzyl N-(1-phenylpent-4-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(phenylmethyl)-3-buten-1-yl]-, phenylmethyl ester
• benzyl N-(1-phenylpent-4-en-2-yl)carbamate

• Inchi： 1S/C19H21NO2/c1-2-9-18(14-16-10-5-3-6-11-16)20-19(21)22-15-17-12-7-4-8-13-17/h2-8,10-13,18H,1,9,14-15H2,(H,20,21)
• InChI Key： YLOMXEGCIFXXRW-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC(CC1=CC=CC=C1)CC=C

Additional information on benzyl N-(1-phenylpent-4-en-2-yl)carbamate

Recent Advances in the Study of Benzyl N-(1-phenylpent-4-en-2-yl)carbamate (CAS: 168271-83-8) in Chemical Biology and Pharmaceutical Research

Benzyl N-(1-phenylpent-4-en-2-yl)carbamate (CAS: 168271-83-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has been the subject of several studies exploring its potential applications in drug discovery and development. The compound's molecular framework, which combines a phenylpentenyl moiety with a benzyl carbamate group, offers intriguing possibilities for interaction with biological targets, making it a valuable scaffold for medicinal chemistry.

Recent investigations into the pharmacological properties of benzyl N-(1-phenylpent-4-en-2-yl)carbamate have revealed promising activity in modulating specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to act as a selective inhibitor of certain proteases involved in inflammatory processes. The research team employed a combination of molecular docking simulations and in vitro assays to elucidate the compound's binding mode and inhibitory mechanism, providing valuable insights for the design of more potent derivatives.

The synthetic accessibility of benzyl N-(1-phenylpent-4-en-2-yl)carbamate has also been a focus of recent research. A novel, high-yield synthetic route was reported in Organic Process Research & Development, featuring a streamlined three-step procedure with improved atom economy. This advancement is particularly significant for scaling up production while maintaining the compound's purity and stereochemical integrity, addressing previous challenges in large-scale synthesis.

In the context of drug delivery systems, benzyl N-(1-phenylpent-4-en-2-yl)carbamate has shown potential as a prodrug moiety. Recent work published in Molecular Pharmaceutics explored its utility in enhancing the bioavailability of poorly soluble active pharmaceutical ingredients. The carbamate linkage demonstrated favorable stability profiles in physiological conditions while allowing for controlled release of the parent drug, suggesting applications in targeted therapy approaches.

Structural-activity relationship (SAR) studies have further expanded our understanding of this compound's pharmacological potential. Research teams have systematically modified various positions on the molecular scaffold, identifying key structural elements responsible for biological activity. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide a foundation for the rational design of next-generation therapeutics based on this chemical template.

Looking forward, benzyl N-(1-phenylpent-4-en-2-yl)carbamate continues to attract attention as a versatile building block in pharmaceutical development. Ongoing clinical investigations are evaluating its derivatives for various therapeutic indications, while computational studies are exploring its potential in addressing emerging drug targets. The compound's unique combination of synthetic tractability and biological relevance positions it as an important tool in contemporary drug discovery efforts.